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Compound of Interest

Compound Name: Nonane-2,5-diol

Cat. No.: B15470269 Get Quote

Disclaimer: Specific safety and toxicological data for Nonane-2,5-diol is limited. This guide

provides available information and supplements it with data from structurally similar

compounds, such as other alkane diols, to offer a comprehensive overview of safe handling

and precautionary measures. Professional judgment and a thorough risk assessment should

always be applied when handling any chemical.

Nonane-2,5-diol, a nine-carbon diol, belongs to the larger family of alkane diols which are

utilized in various industrial and research applications. A thorough understanding of its safety

profile and proper handling procedures is paramount for researchers, scientists, and

professionals in drug development. This technical guide synthesizes the available data for

Nonane-2,5-diol and its analogs to provide a detailed overview of its safety and handling.

Core Chemical and Physical Properties
Understanding the physical and chemical properties of a substance is the first step in safe

handling. While experimental data for Nonane-2,5-diol is not readily available, computed

properties and data from analogous compounds provide valuable insights.
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Property Value Source (Compound)

Molecular Formula C9H20O2 Nonane-2,5-diol[1]

Molecular Weight 160.26 g/mol Nonane-2,5-diol[1]

CAS Number 51916-45-1 Nonane-2,5-diol[1]

Boiling Point 177 °C @ 15 mmHg 1,9-Nonanediol[2]

Melting Point 44 - 48 °C 1,9-Nonanediol[2]

Flash Point > 162 °C 1,9-Nonanediol[2]

Vapor Pressure <0.01 hPa @ 20 °C 1,9-Nonanediol[2]

Specific Gravity 0.918 1,9-Nonanediol[2]

Toxicological Data and Hazard Identification
Detailed toxicological studies on Nonane-2,5-diol have not been identified. However, data from

other alkane diols suggest that the primary hazards are likely to be skin and eye irritation. The

following table summarizes available data for analogous compounds.

Hazard Data Source (Compound)

Acute Oral Toxicity LD50 > 2,000 mg/kg (Rat) Butane-1,2-diol

Dermal Toxicity LD50 > 9,000 mg/kg (Rabbit) 2,5-Dimethylhexane-2,5-diol[3]

Eye Irritation Causes serious eye irritation 2,5-Dimethylhexane-2,5-diol[3]

Skin Irritation Causes skin irritation n-Nonane[4]

Inhalation May cause respiratory irritation 2,5-Dimethylhexane-2,5-diol

Based on the available information for similar alkane diols, Nonane-2,5-diol should be handled

as a substance that can cause serious eye irritation and potential skin irritation.

Experimental Protocols and Safe Handling
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Given the lack of specific experimental protocols for Nonane-2,5-diol, general best practices

for handling laboratory chemicals should be strictly followed.

General Handling:

Work in a well-ventilated area, preferably in a fume hood, to avoid inhalation of any vapors.

Avoid contact with skin and eyes by wearing appropriate personal protective equipment.

Wash hands thoroughly after handling.

Keep containers tightly closed when not in use.

Avoid the formation of dust and aerosols.

Keep away from heat, sparks, and open flames.

Storage:

Store in a cool, dry, and well-ventilated area.

Keep containers tightly closed.

Store away from incompatible materials such as strong oxidizing agents.

Personal Protective Equipment (PPE)
To minimize exposure, the following personal protective equipment is recommended:

Eye/Face Protection: Chemical safety goggles or a face shield.

Skin Protection: Chemically resistant gloves (e.g., nitrile rubber) and a lab coat.

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

aerosols, a NIOSH-approved respirator with an appropriate cartridge for organic vapors

should be used.

Emergency Procedures
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Chemical Spill Workflow
In the event of a spill, a clear and logical workflow is essential to ensure safety and minimize

environmental contamination.

Initial Response Containment & Cleanup Final Steps

Evacuate Immediate Area Alert Others & Supervisor Assess the Spill
(Size & Nature) Don Appropriate PPE Ensure Proper Ventilation Contain the Spill

(Use inert absorbent material) Collect Absorbed Material Decontaminate Area Dispose of Waste
(Follow institutional guidelines) Report the Incident

Click to download full resolution via product page

Caption: Workflow for handling a chemical spill.

First Aid Measures
A logical progression of first aid measures is critical in the event of an exposure.
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Exposure Route

Immediate Action

Follow-Up

Inhalation

Move to Fresh Air

Skin Contact

Remove Contaminated Clothing

Eye Contact

Rinse Cautiously with Water
(for several minutes)

Ingestion

Rinse Mouth

Monitor for Breathing Difficulty Wash Skin with Soap & Water Remove Contact Lenses, if present Do NOT Induce Vomiting

Seek Medical Attention

Click to download full resolution via product page

Caption: First aid measures for different exposure routes.

Detailed First Aid Procedures:

Inhalation: Move the person to fresh air. If breathing is difficult, trained personnel should

administer oxygen. Seek immediate medical attention.

Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap

and plenty of water. If skin irritation persists, seek medical attention.

Eye Contact: Rinse cautiously with lukewarm water for several minutes. Remove contact

lenses if present and easy to do so. Continue rinsing. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.
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Fire-Fighting Measures
While specific flammability data for Nonane-2,5-diol is unavailable, it is expected to be a

combustible liquid.

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.

Specific Hazards: Vapors may be heavier than air and can spread along floors.[3] In a fire,

hazardous combustion products such as carbon monoxide and carbon dioxide may be

formed.

Protective Equipment: Firefighters should wear self-contained breathing apparatus and full

protective gear.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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